Cas no 849925-00-4 (2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine)

• Product Name: 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine
• CAS No: 849925-00-4
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• MDL: MFCD03426077
• CID: 716772
• Update Time: 2025-11-02

2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-[5-(4-piperidinyl)-1,2,4-oxadiazol-3-yl]-
• 2-(5-PIPERIDIN-4-YL-1,2,4-OXADIAZOL-3-YL)PYRAZINE
• 2-[5-(4-Piperidinyl)-1,2,4-oxadiazol-3-yl]pyrazine
• 5-(Piperidin-4-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole, 4-[3-(1,4-Diazin-2-yl)-1,2,4-oxadiazol-5-yl]piperidine
• 2-[5-(Piperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine 95+%
• Pyrazine, 2-[5-(4-piperidinyl)-1,2,4-oxadiazol-3-yl]-
• 5-(Piperidin-4-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole
• 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine

• MDL： MFCD03426077
• Inchi： 1S/C11H13N5O/c1-3-12-4-2-8(1)11-15-10(16-17-11)9-7-13-5-6-14-9/h5-8,12H,1-4H2
• InChI Key： KYFNBVXPLAKRKM-UHFFFAOYSA-N
• SMILES： C1(C2N=C(C3CCNCC3)ON=2)=NC=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 87～89℃

Additional information on 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine

Comprehensive Overview of 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 849925-00-4)

2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 849925-00-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities. The presence of both piperidine and pyrazine moieties in its structure makes it a promising candidate for drug discovery and material science applications.

The molecular formula of 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine is C₁₁H₁₃N₅O, with a molecular weight of 231.26 g/mol. Its structure consists of a 1,2,4-oxadiazole ring linked to a pyrazine ring and a piperidine group. This combination of heterocycles contributes to its potential as a bioactive molecule, particularly in the development of central nervous system (CNS) drugs and antimicrobial agents.

Recent studies have highlighted the role of 1,2,4-oxadiazole derivatives in modulating GABA receptors, which are critical targets for treating anxiety, epilepsy, and sleep disorders. The piperidine moiety in 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine further enhances its binding affinity to these receptors, making it a subject of interest for neuroscientists. Additionally, the pyrazine ring is known for its electron-rich nature, which can facilitate interactions with biological targets.

In the agrochemical sector, 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine has been explored for its potential as a pesticide intermediate. Its structural features align with the requirements for crop protection chemicals, particularly those targeting insect nicotinic acetylcholine receptors. This application is particularly relevant given the growing demand for sustainable agriculture and eco-friendly pest control solutions.

The synthesis of 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine typically involves the condensation of piperidine-4-carboxylic acid with pyrazine-2-carbonitrile, followed by cyclization to form the 1,2,4-oxadiazole ring. Researchers have optimized this process to achieve high yields and purity, which is crucial for its application in high-throughput screening and medicinal chemistry.

From a commercial perspective, 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine is available in small quantities for research purposes. Its market demand is driven by the increasing focus on drug discovery and precision agriculture. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to academic and industrial researchers.

One of the trending topics related to this compound is its potential role in neurodegenerative disease research. With the rise in Alzheimer's disease and Parkinson's disease cases globally, scientists are exploring novel compounds that can modulate neurotransmitter systems. The GABAergic activity of 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine positions it as a candidate for further investigation in this field.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that 1,2,4-oxadiazole derivatives may exhibit antiproliferative effects against certain cancer cell lines. While more research is needed, this application aligns with the growing emphasis on targeted therapies and personalized medicine.

In summary, 2-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 849925-00-4) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, combined with its bioactive properties, makes it a valuable tool for researchers exploring new treatments for CNS disorders, infectious diseases, and crop protection. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in drug discovery and material science.